Cas no 4442-03-9 (Propanedioic acid, methylene-)

Propanedioic acid, methylene- (commonly known as methylene malonic acid) is a dicarboxylic acid derivative characterized by its reactive methylene group flanked by two carboxyl functionalities. This structure imparts versatility in organic synthesis, particularly in Michael additions, polymerizations, and as a precursor for heterocyclic compounds. Its bifunctional nature allows for efficient crosslinking or modification of polymers, enhancing material properties. The compound’s acidity and ability to form stable anions make it valuable in catalytic and stoichiometric reactions. High purity grades ensure consistent performance in pharmaceutical intermediates and specialty chemicals. Proper handling is advised due to its potential reactivity under certain conditions.

Propanedioic acid, methylene- structure

Product Name:Propanedioic acid, methylene-

CAS No:4442-03-9

MF:C₄H₄O₄

MW:116.0721616745

MDL:MFCD19228251

CID:3988247

PubChem ID:5132078

Update Time:2025-06-25

Propanedioic acid, methylene- Chemical and Physical Properties

Names and Identifiers

- Propanedioic acid, methylene-
- Propanedioic acid, 2-methylene-
- NSC-158232
- 4442-03-9
- Athylendicarbonsaure
- AKOS006377034
- NSC158232
- 2-Methylenemalonic Acid
- SCHEMBL20378
- MDL： MFCD19228251
- Inchi： 1S/C4H4O4/c1-2(3(5)6)4(7)8/h1H2,(H,5,6)(H,7,8)
- InChI Key： PSZAEHPBBUYICS-UHFFFAOYSA-N
- SMILES： C(O)(=O)C(=C)C(O)=O

Computed Properties

Exact Mass: 116.01095860Da
Monoisotopic Mass: 116.01095860Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 74.6Å²

Propanedioic acid, methylene- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1192292-1g	2-Methylenemalonic Acid	4442-03-9	95%	1g	$980	2024-07-19
eNovation Chemicals LLC	Y1192292-1g	2-Methylenemalonic Acid	4442-03-9	95%	1g	$1025	2022-12-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1581798-1g	2-Methylenemalonic acid	4442-03-9	98%	1g	￥9666.00	2024-05-13
eNovation Chemicals LLC	Y1192292-1g	2-Methylenemalonic Acid	4442-03-9	95%	1g	$980	2025-03-03

Propanedioic acid, methylene- Related Literature

1. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Propanedioic acid, methylene-

Research Briefing on Propanedioic Acid, Methylene- (CAS: 4442-03-9) in Chemical Biology and Pharmaceutical Applications

Propanedioic acid, methylene- (CAS: 4442-03-9), a derivative of malonic acid, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive methylene group, serves as a crucial intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science applications. Recent studies have explored its potential in drug design, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving Propanedioic acid, methylene- is its role in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing potent inhibitors of metalloproteinases, which are implicated in numerous pathological conditions such as cancer metastasis and inflammatory diseases. The study highlighted the compound's ability to chelate metal ions within the enzyme's active site, thereby providing a promising avenue for targeted therapy.

In addition to its therapeutic potential, Propanedioic acid, methylene- has been investigated for its utility in green chemistry and sustainable synthesis. Researchers have developed novel catalytic methods to utilize this compound in C-C bond-forming reactions, reducing the reliance on toxic reagents and minimizing environmental impact. A recent publication in ACS Sustainable Chemistry & Engineering showcased a biocatalytic approach using engineered enzymes to achieve high-yield conversions of Propanedioic acid, methylene- into value-added products.

Another groundbreaking application of Propanedioic acid, methylene- is in the field of drug delivery systems. Its chemical properties allow for the development of pH-responsive carriers that can release therapeutic payloads in specific physiological environments. A 2024 study in Advanced Drug Delivery Reviews reported the successful incorporation of this compound into polymeric nanoparticles, enhancing the stability and bioavailability of poorly soluble drugs.

Despite these advancements, challenges remain in the large-scale production and application of Propanedioic acid, methylene-. Issues such as regioselectivity in reactions and the need for optimized purification techniques are areas of active research. Collaborative efforts between academia and industry are underway to address these limitations and unlock the full potential of this versatile compound.

In conclusion, Propanedioic acid, methylene- (CAS: 4442-03-9) represents a promising candidate for diverse applications in chemical biology and pharmaceutical sciences. Its unique chemical properties and broad utility make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery, sustainable chemistry, and advanced materials. Future research should focus on overcoming existing challenges and exploring new avenues for its application in cutting-edge technologies.